2-Hydroxypropyl 4-nitrobenzoate

• Molecular Formula: C10H11NO5
• Molecular Weight: 225.20 g/mol
• IUPAC Name: 2-hydroxypropyl 4-nitrobenzoate
• InChI: InChI=1S/C10H11NO5/c1-7(12)6-16-10(13)8-2-4-9(5-3-8)11(14)15/h2-5,7,12H,6H2,1H3
• InChI Key: LWBKCZGKJDVOHV-UHFFFAOYSA-N
• Canonical SMILES: CC(COC(=O)C1=CC=C(C=C1)[N+](=O)[O-])O

Description

2-Hydroxypropyl 4-nitrobenzoate is an aromatic ester derivative characterized by a 4-nitrobenzoic acid backbone esterified with a 2-hydroxypropyl group. This compound combines the electron-withdrawing nitro group at the para position of the benzene ring with a polar hydroxypropyl ester chain.

Comparison with Similar Compounds

Structural and Functional Differences

The following table summarizes key structural and functional distinctions between 2-hydroxypropyl 4-nitrobenzoate and its analogs:

Compound Name	Substituent on Benzene	Ester Group	Key Properties	Biological Relevance
2-Hydroxypropyl 4-nitrobenzoate	-NO₂ (para)	2-hydroxypropyl	Moderate hydrophilicity due to -OH group; MW ≈ 225 g/mol	Limited data; potential esterase hydrolysis target
Methyl 4-nitrobenzoate	-NO₂ (para)	Methyl	Low solubility in water; MW ≈ 181 g/mol	Used in UV filters and polymer synthesis
Propyl 4-aminobenzoate	-NH₂ (para)	Propyl	Hydrophobic; MW ≈ 193 g/mol	Local anesthetic precursor
Propan-2-yl 4-aminobenzoate	-NH₂ (para)	Isopropyl	Higher volatility than propyl analog	Topical applications

Key Observations:

• Electron Effects: The nitro group (-NO₂) in 2-hydroxypropyl 4-nitrobenzoate is strongly electron-withdrawing, reducing electron density on the benzene ring compared to amino (-NH₂) analogs. This impacts reactivity, such as slower ester hydrolysis compared to electron-donating substituents .
• Stability: Nitrobenzoates are generally more resistant to photodegradation than aminobenzoates, making them suitable for UV-protective applications .

Toxicological and Pharmacological Profiles

While 2-hydroxypropyl 4-nitrobenzoate itself lacks comprehensive toxicological data, insights can be inferred from related compounds:

• For instance, methyl 4-nitrobenzoate shows low acute toxicity in rodent models .
• Hydroxypropyl Esters: Hydroxypropyl groups, as seen in N-bis(2-hydroxypropyl)nitrosamine (DHPN), are linked to organ-specific carcinogenicity in rats (e.g., thyroid, kidney) .
• Aminobenzoates: Propyl 4-aminobenzoate derivatives are generally recognized as safe in topical formulations but may cause sensitization in high doses .